Cas no 1936000-06-4 (tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate
• CAS No: 1936000-06-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 4816614
• Update Time: 2026-02-27

tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-amino-4,5,6,7-tetrahydro-1H-isoindole-2(3H)-carboxylate
• tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate

• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h11H,4-8,14H2,1-3H3
• InChI Key： IQMHYPCTPALKTD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC(CC=2C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate

Introduction to Tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS No. 1936000-06-4)

Tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1936000-06-4, this compound represents a derivative of isoindole, a heterocyclic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of both amino and carboxylate functional groups, in conjunction with the tert-butyl substituent, makes this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The chemical structure of tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate features a saturated six-membered ring system derived from isoindole, which is further modified by the introduction of an amino group at the 5-position and a carboxylate group at the 2-position. The tert-butyl moiety attached to the isoindole core enhances the steric bulk of the molecule, influencing its interactions with biological targets. This structural motif is particularly interesting because it combines elements that are known to contribute to binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in isoindole derivatives due to their demonstrated efficacy in various preclinical studies. Specifically, compounds with similar structural features have shown promise in modulating enzyme activity and receptor binding. The tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS No. 1936000-06-4) derivative has been explored as a potential scaffold for developing novel therapeutic agents. Its unique chemical properties make it an attractive candidate for further investigation into its pharmacological profile.

One of the key areas where this compound has been extensively studied is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS No. 1936000-06-4) derivative has shown preliminary evidence of inhibiting certain kinases with high specificity. This property is attributed to its ability to fit into the active site of these enzymes through hydrophobic and hydrogen bonding interactions.

Moreover, the amino group at the 5-position of tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS No. 1936000-06-4) provides a site for further functionalization. This allows chemists to modify the molecule through various synthetic strategies to enhance its pharmacological properties. For instance, coupling this compound with other pharmacophores or introducing additional substituents can lead to new derivatives with improved solubility or bioavailability. Such modifications are crucial for advancing drug candidates from preclinical stages to clinical trials.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how tert-butyl 5-amino-2,3,4,5,6,7-hexahydro-1H-isoindole-2-carboxylate (CAS No. 1936000-06-4) interacts with biological targets. Molecular docking studies have revealed that this compound can form stable complexes with specific proteins involved in disease pathways. These studies not only provide insights into its mechanism of action but also guide the design of next-generation analogs with enhanced efficacy and reduced side effects.

The synthesis of tert-butyl 5-amino-2,3,4,5,6，7-hexahydro-lH-isolndole-z-carboxvlale (CAS No. 1936000--o6--4) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection。 Key steps include cyclization reactions to form the isoindole core， followed by functional group transformations such as nitration， reduction， and esterification。 The introduction of the tert-butyl group typically occurs via alkylation reactions， which must be carefully optimized to avoid unwanted side products。

One notable aspect of working with tert-butyl 5-amino--z，3，4，s，6，7--hexahtdro-lHlsolndolle-z--carborylate (CAS No。1936000--o6--o4) is its stability under various conditions。 Unlike some heterocyclic compounds that are sensitive to moisture or air， this derivative has been found to be quite robust when stored properly。 However， its solubility characteristics may vary depending on the solvent system used， which can impact its suitability for different applications。

In conclusion， tert-butyl 5-amino--z，s，s，s，s，7--hexahtdro-lHlsolndolle-z--carborylate (CAS No。1936000--o6--o4) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features and biological activities make it an attractive scaffold for developing new drugs targeting various diseases。 As research continues to uncover more about its properties and applications， this molecule is likely to play an increasingly important role in medicinal chemistry and drug discovery efforts。